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Compound of Interest

Compound Name:
4-(bromomethyl)-2,6-

dimethylphenol

Cat. No.: B3052822 Get Quote

Technical Support Center: 4-Bromo-2,6-
dimethylphenol
This guide provides essential safety information, handling procedures, and troubleshooting for

researchers, scientists, and drug development professionals working with 4-bromo-2,6-

dimethylphenol.

I. Troubleshooting Guide
This section addresses specific issues that may arise during experimentation with 4-bromo-2,6-

dimethylphenol.
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Issue Possible Cause Recommended Action

Unexpected Reaction Color

Change

Contamination of the reaction

vessel.

Ensure all glassware is

thoroughly cleaned and dried

before use. Consider using an

inert atmosphere if the reaction

is sensitive to air or moisture.

Low Product Yield

Incomplete reaction due to

improper temperature control

or reagent degradation.

Monitor the reaction

temperature closely. Ensure

that the 4-bromo-2,6-

dimethylphenol and other

reagents have been stored

correctly and are not

degraded.

Difficulty in Dissolving the

Compound

The compound has slight

solubility in water.[1][2]

Use an appropriate organic

solvent for dissolution.

Skin or Eye Irritation During

Handling

Direct contact with the

compound. 4-bromo-2,6-

dimethylphenol is a known skin

and eye irritant.[3][4][5]

Immediately rinse the affected

area with plenty of water for at

least 15 minutes and seek

medical attention.[4][5][6][7]

Always wear appropriate

personal protective equipment

(PPE), including gloves and

safety goggles.[4][5][6][7]

Respiratory Discomfort

Inhalation of dust particles.

The compound may cause

respiratory irritation.[3][5]

Move to a well-ventilated area

immediately. If discomfort

persists, seek medical

attention. Always handle the

compound in a well-ventilated

area or under a chemical fume

hood.[6][7]

II. Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-bromo-2,6-dimethylphenol?
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A1: 4-bromo-2,6-dimethylphenol is classified as a hazardous substance. The primary hazards

include:

Causes serious eye irritation.[3][5]

Causes skin irritation.[3][5]

Harmful if swallowed.[3]

Harmful in contact with skin.[3]

May cause respiratory irritation.[3][5]

Q2: What are the proper storage conditions for 4-bromo-2,6-dimethylphenol?

A2: To ensure the stability and safety of 4-bromo-2,6-dimethylphenol, it should be stored in a

cool, dry, and well-ventilated area.[4][6] The container should be kept tightly closed to prevent

contamination and exposure to moisture.[4][5][6]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 4-bromo-2,6-dimethylphenol, it is mandatory to wear:

Protective gloves.[4][5][6][7]

Safety goggles or a face shield.[4][5][6][7]

A lab coat or other protective clothing.[4][5][6][7]

Use only in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.

[6][7]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, you should:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.
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Wearing appropriate PPE, sweep up the solid material, avoiding dust formation, and place it

in a suitable, closed container for disposal.[6]

Clean the spill area thoroughly.

Q5: What materials are incompatible with 4-bromo-2,6-dimethylphenol?

A5: Avoid contact with strong oxidizing agents, bases, acid chlorides, copper, and copper

oxides.[7]

III. Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₉BrO [2][3][5][6]

Molecular Weight 201.06 g/mol [2][3][5]

Appearance
White to light brown crystalline

powder
[2][4][6]

Melting Point 74 - 78 °C [1][2][4][6]

Solubility Slightly soluble in water [1][2]

LD50 (Intraperitoneal, Mouse) 650 mg/kg [1][3][6]

IV. Experimental Protocol: General Weighing and
Dissolution Procedure
This protocol outlines the safe steps for weighing and dissolving 4-bromo-2,6-dimethylphenol

for experimental use.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible.[4][7]
Perform all handling within a certified chemical fume hood.[7]
Lay down absorbent bench paper on the work surface to contain any potential spills.

2. Personal Protective Equipment (PPE):
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Don a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles.[4][5][6][7]

3. Weighing the Compound:

Use an analytical balance inside the fume hood or in a designated weighing area with proper
ventilation.
Carefully transfer the desired amount of 4-bromo-2,6-dimethylphenol from the storage
container to a pre-tared weighing boat or vial using a clean spatula.
Avoid generating dust. If dust is observed, gently wipe the area with a damp cloth, ensuring
the cloth is disposed of as chemical waste.
Securely close the main storage container immediately after weighing.

4. Dissolution:

Place the weighing boat or vial containing the compound into the reaction vessel or a
suitable flask.
Slowly add the chosen solvent to the vessel while stirring to facilitate dissolution.
If necessary, gently warm the mixture to aid dissolution, keeping in mind the properties of the
solvent and any potential thermal degradation of the compound.

5. Waste Disposal:

Dispose of all contaminated materials, including gloves, weighing boats, and absorbent
paper, in a designated hazardous waste container.

V. Visual Workflow Diagram
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Caption: Safe handling workflow for 4-bromo-2,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromo-2,6-dimethylphenol CAS#: 2374-05-2 [m.chemicalbook.com]

2. nbinno.com [nbinno.com]

3. 4-Bromo-2,6-dimethylphenol | C8H9BrO | CID 16919 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. 4-Bromo-2,6-dimethylphenol - Safety Data Sheet [chemicalbook.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [safe handling and storage procedures for 4-
(bromomethyl)-2,6-dimethylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052822#safe-handling-and-storage-procedures-for-
4-bromomethyl-2-6-dimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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